Cas no 102679-72-1 (CHOLESTERYL PALMITELAIDATE)

• Product Name: CHOLESTERYL PALMITELAIDATE
• CAS No: 102679-72-1
• MF: C₄₃H₇₄O₂
• MW: 623.04647397995
• CID: 125198
• PubChem ID: 5879001
• Update Time: 2024-11-04

CHOLESTERYL PALMITELAIDATE Chemical and Physical Properties

Names and Identifiers

• CHOLESTERYL PALMITELAIDATE
• CHOLESTERYL PALMITELAIDATE CRYSTALLINE
• Cholest-5-en-3β-ol (E)-9-hexadecenoate
• [10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (E)-hexadec-9-enoate
• Cholesteryl palmitelaidate, >=95% (GC)
• J-000762
• 102679-72-1
• DTXSID60421252
• G90982

• Inchi： 1S/C43H74O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-23-41(44)45-36-28-30-42(5)35(32-36)24-25-37-39-27-26-38(34(4)22-20-21-33(2)3)43(39,6)31-29-40(37)42/h12-13,24,33-34,36-40H,7-11,14-23,25-32H2,1-6H3/b13-12+
• InChI Key： HODJWNWCVNUPAQ-OUKQBFOZSA-N
• SMILES： O(C(CCCCCCC/C=C/CCCCCC)=O)C1CCC2(C)C(C1)=CCC1C2CCC2(C)C(C(C)CCCC(C)C)CCC21

Computed Properties

• Exact Mass: 622.56900
• Monoisotopic Mass: 622.56888160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 45
• Rotatable Bond Count: 20
• Complexity: 946
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.96
• Boiling Point: 655.3°C at 760 mmHg
• Flash Point: 350.2°C
• Refractive Index: 1.511
• PSA: 26.30000
• LogP: 13.19690
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

CHOLESTERYL PALMITELAIDATE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesteryl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters Cholesteryl esters